Cas no 1270401-77-8 (1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1270401-77-8
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD18702289
• CID: 5526447
• PubChem ID: 78001928
• Update Time: 2025-06-10

1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Chloro-5-(trifluoromethyl)phenyl]ethan-1-amine
• Benzenemethanamine, 2-chloro-α-methyl-5-(trifluoromethyl)-
• 1-[2-chloro-5-(trifluoromethyl)phenyl]ethanamine
• 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD18702289
• Inchi： 1S/C9H9ClF3N/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5H,14H2,1H3
• InChI Key： YJWDXKUMDAATTM-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(F)(F)F)=CC=C1Cl)(N)C

Additional information on 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine

Introduction to 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1270401-77-8)

1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine, with the CAS number 1270401-77-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted phenylalkylamines and is characterized by the presence of a chloro and a trifluoromethyl group on the phenyl ring, along with an amino group on the ethyl side chain.

The chemical structure of 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine (C₉H₉ClF₃N) provides it with distinct physical and chemical properties. It is a colorless to pale yellow liquid at room temperature and has a molecular weight of approximately 233.62 g/mol. The compound's solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques.

In terms of its synthesis, 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine can be prepared through several routes, including nucleophilic substitution reactions and reductive amination processes. One common method involves the reaction of 2-chloro-5-(trifluoromethyl)benzaldehyde with an appropriate amine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This synthetic approach allows for the controlled introduction of the amino group, ensuring high yields and purity of the final product.

The biological activity of 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine has been a subject of extensive research. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific serine proteases, which are involved in various physiological processes such as blood coagulation and inflammation. This property makes it a potential lead compound for the development of novel therapeutic agents targeting these pathways.

In addition to its enzymatic inhibition properties, 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug discovery. Research has indicated that this compound can interact with specific GPCRs, potentially modulating their activity and downstream signaling pathways. This finding opens up new avenues for its use in treating diseases associated with GPCR dysfunction.

The safety profile of 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, 1-2-Chloro-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1270401-77-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and potential applications, contributing to the advancement of drug discovery and development in various therapeutic areas.